8-nitro-2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: 8-nitro-3,7-dihydro-2H-pyrano[2,3-g]isoindol-1-one
• InChI: InChI=1S/C11H8N2O4/c14-11-10-6(4-12-11)1-2-9-8(10)3-7(5-17-9)13(15)16/h1-3H,4-5H2,(H,12,14)
• InChI Key: UEPFFXMZUGNXKN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=C(C=C2)OCC(=C3)[N+](=O)[O-])C(=O)N1

Description

8-nitro-2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one ((71) 2.3 g, 12.3 mmol) in N-methylpyrrolidine (150 ml) and H2O (3 ml) was added NaNO2 (3.4 g, 49.2 mmol) in portions. To the mixture cooled at 0° C. was added iodine (9.4 g, 36.9 mmol). The reaction mixture was stirred for 3 hr, then quenched with 58% NaHSO3 (12 ml), H2O (12 ml), followed by addition of another 30 ml of 58% NaHSO3 solution. The solid was participated, filtered, and washed with H2O. The desired compound was air-dried under vacuum to give the title compound (2.41 g, 84%) as a yellow solid. MS (ES) m/z 233.2.